2-(2-methylphenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acetamide

• IUPAC Name: 2-(2-methylphenyl)-N-[2-(pyrrolidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C20H22N2O2/c1-15-8-2-3-9-16(15)14-19(23)21-18-11-5-4-10-17(18)20(24)22-12-6-7-13-22/h2-5,8-11H,6-7,12-14H2,1H3,(H,21,23)
• InChI Key: ZXVIVWYOHCVSNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2=CC=CC=C2C(=O)N3CCCC3
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

2-(2-methylphenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acetamide is an organic compound with a complex structure that includes both aromatic and heterocyclic elements

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-methylphenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acetamide typically involves multiple steps:

• Formation of the Acetamide Backbone: : The initial step involves the formation of the acetamide backbone. This can be achieved by reacting 2-methylphenylacetic acid with thionyl chloride to form the corresponding acyl chloride, which is then reacted with 2-aminophenylpyrrolidine to form the desired acetamide.

• Coupling Reactions: : The coupling of the acetamide with the pyrrolidine derivative is often facilitated by using coupling reagents such as N,N’-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a base like triethylamine.

Industrial Production Methods

In an industrial setting, the production of 2-(2-methylphenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acetamide would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the aromatic rings and the pyrrolidine moiety. Common oxidizing agents include potassium permanganate and chromium trioxide.

• Reduction: : Reduction reactions can target the carbonyl group in the acetamide moiety. Sodium borohydride and lithium aluminum hydride are typical reducing agents used.

• Substitution: : The aromatic rings in the compound can undergo electrophilic substitution reactions. Halogenation, nitration, and sulfonation are common types of substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated, nitrated, or sulfonated derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, 2-(2-methylphenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acetamide can be used as an intermediate for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile building block.

Biology

The compound has potential applications in medicinal chemistry, particularly in the design of new pharmaceuticals. Its structure suggests it could interact with biological targets such as enzymes or receptors, making it a candidate for drug development.

Medicine

In medicine, derivatives of this compound could be explored for their therapeutic properties. For example, modifications to the pyrrolidine ring or the aromatic substituents could yield compounds with analgesic, anti-inflammatory, or antimicrobial activities.

Industry

In the industrial sector, this compound could be used in the development of new materials, such as polymers or coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which 2-(2-methylphenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acetamide exerts its effects depends on its interaction with molecular targets. For instance, if used as a pharmaceutical, it might bind to specific receptors or enzymes, altering their activity. The aromatic and heterocyclic components of the molecule can facilitate binding through π-π interactions, hydrogen bonding, and hydrophobic effects.

Comparison with Similar Compounds

Similar Compounds

2-(2-methylphenyl)-N-phenylacetamide: Lacks the pyrrolidine moiety, which may reduce its biological activity.

N-(2-pyrrolidinylcarbonyl)phenylacetamide: Lacks the 2-methylphenyl group, which could affect its chemical reactivity and binding properties.

Uniqueness

2-(2-methylphenyl)-N-[2-(1-pyrrolidinylcarbonyl)phenyl]acetamide is unique due to the combination of its aromatic and heterocyclic structures